Cas no 7038-76-8 (4-Chloro-6-cyclopropylpyrimidine)

• Product Name: 4-Chloro-6-cyclopropylpyrimidine
• CAS No: 7038-76-8
• MF: C₇H₇ClN₂
• MW: 154.596880197525
• MDL: MFCD09861748
• CID: 1011797
• PubChem ID: 24902140
• Update Time: 2025-05-19

4-Chloro-6-cyclopropylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-cyclopropylpyrimidine
• 4-CHLORO-6-CYCLOPROPYL-PYRIMIDINE
• 4-chloro-6-cyclopropylpyrimidine(SALTDATA: FREE)
• 2-amino-4-chloro-6-cyclopentylpyrimidine
• 4-Chlor-6-cyclopropylpyrimidin
• 4-Chlor-6-cyclopropyl-pyrimidin
• 4-chloro-6-cyclopentyl-2-pyrimidinamine

• MDL： MFCD09861748
• Inchi： 1S/C7H7ClN2/c8-7-3-6(5-1-2-5)9-4-10-7/h3-5H,1-2H2
• InChI Key： QQWGJFXERXLUHI-UHFFFAOYSA-N
• SMILES： ClC1=CC(C2CC2)=NC=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1

Additional information on 4-Chloro-6-cyclopropylpyrimidine

Comprehensive Overview of 4-Chloro-6-cyclopropylpyrimidine (CAS No. 7038-76-8): Properties, Applications, and Industry Insights

4-Chloro-6-cyclopropylpyrimidine (CAS No. 7038-76-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrimidine derivative, characterized by its chloro and cyclopropyl functional groups, serves as a versatile building block in organic synthesis. Its molecular structure, C₇H₇ClN₂, offers unique reactivity patterns, making it invaluable for designing novel bioactive molecules. Researchers frequently explore its potential in drug discovery, particularly for targeting enzyme inhibition and modulating cellular pathways.

The growing demand for 4-Chloro-6-cyclopropylpyrimidine aligns with trends in precision medicine and sustainable agriculture. As the pharmaceutical industry shifts toward small-molecule therapeutics, this compound’s role in synthesizing kinase inhibitors and antiviral agents has become a focal point. Meanwhile, agrochemical innovators leverage its scaffold to develop next-generation crop protection solutions, addressing challenges like pesticide resistance. These applications resonate with current searches for "pyrimidine derivatives in drug development" and "cyclopropyl compounds in agrochemistry," reflecting its cross-disciplinary relevance.

From a synthetic perspective, CAS No. 7038-76-8 exhibits notable stability under standard conditions, with a melting point range of 98–102°C and solubility in common organic solvents like dichloromethane and ethanol. Such properties facilitate its integration into multistep reactions, including cross-coupling and nucleophilic substitution protocols. Recent publications highlight its utility in palladium-catalyzed reactions, a topic frequently queried in academic databases. Additionally, its electron-deficient pyrimidine ring enhances electrophilic reactivity, enabling selective modifications—a feature often explored in structure-activity relationship (SAR) studies.

Environmental and regulatory considerations further shape the discourse around 4-Chloro-6-cyclopropylpyrimidine. With increasing emphasis on green chemistry, manufacturers are optimizing synthetic routes to minimize waste and energy consumption. Analytical techniques such as HPLC and GC-MS ensure high purity (>98%), meeting stringent industry standards. These aspects align with search trends like "sustainable synthesis of halogenated pyrimidines" and "analytical methods for heterocyclic compounds," underscoring the compound’s alignment with modern scientific priorities.

In conclusion, 4-Chloro-6-cyclopropylpyrimidine (CAS No. 7038-76-8) represents a critical intermediate in cutting-edge research. Its dual utility in life sciences and material innovation positions it as a compound of enduring interest. As industries continue to prioritize molecular diversity and efficient synthesis, this pyrimidine derivative will likely remain a cornerstone in the toolkit of chemists and researchers worldwide.